Cas no 2064117-97-9 (4,4,5,5-Tetramethyl-2-(2,4,5-trimethylthiophen-3-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(2,4,5-trimethylthiophen-3-yl)-1,3,2-dioxaborolane
• CAS No: 2064117-97-9
• MF: C₁₃H₂₁BO₂S
• MW: 252.180642843246
• CID: 4769560
• PubChem ID: 75530443
• Update Time: 2026-02-26

4,4,5,5-Tetramethyl-2-(2,4,5-trimethylthiophen-3-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(2,4,5-trimethylthiophen-3-yl)-1,3,2-dioxaborolane
• (2,4,5-TRIMETHYLTHIOPHEN-3-YL)BORONIC ACID PINACOL ESTER
• AMY5866
• AK161598
• T6092
• EN300-7404214
• CS-0175767
• 4,4,5,5-tetramethyl-2-(trimethylthiophen-3-yl)-1,3,2-dioxaborolane
• Z2044820924
• DB-425627
• 2064117-97-9
• MFCD26404006
• CS3024
• 4,4,5,5-Tetramethyl-2-(2,4,5-trimethyl-3-thienyl)-1,3,2-dioxaborolane
• AKOS024463822

• Inchi： 1S/C13H21BO2S/c1-8-9(2)17-10(3)11(8)14-15-12(4,5)13(6,7)16-14/h1-7H3
• InChI Key： HDZMOJWLMHUYBK-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(B2OC(C)(C)C(C)(C)O2)=C1C

Computed Properties

• Exact Mass: 252.1355312g/mol
• Monoisotopic Mass: 252.1355312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7